Cas no 374616-08-7 ((5E)-2-(morpholin-4-yl)-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-2-(morpholin-4-yl)-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 374616-08-7
• MF: C₁₈H₁₅N₃O₅S
• MW: 385.393802881241
• CID: 6401511
• PubChem ID: 1120874
• Update Time: 2025-06-09

(5E)-2-(morpholin-4-yl)-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-2-(morpholin-4-yl)-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one
• (5E)-2-(morpholin-4-yl)-5-{[5-(2-nitrophenyl)furan-2-yl]methylidene}-4,5-dihydro-1,3-thiazol-4-one
• F1668-0113
• (E)-2-morpholino-5-((5-(2-nitrophenyl)furan-2-yl)methylene)thiazol-4(5H)-one
• AKOS000526091
• (5E)-2-morpholin-4-yl-5-[[5-(2-nitrophenyl)furan-2-yl]methylidene]-1,3-thiazol-4-one
• 374616-08-7
• 4(5H)-Thiazolone, 2-(4-morpholinyl)-5-[[5-(2-nitrophenyl)-2-furanyl]methylene]-

• Inchi： 1S/C18H15N3O5S/c22-17-16(27-18(19-17)20-7-9-25-10-8-20)11-12-5-6-15(26-12)13-3-1-2-4-14(13)21(23)24/h1-6,11H,7-10H2
• InChI Key： XONUQVFVRONUGS-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=C(C3=CC=CC=C3[N+]([O-])=O)O2)C(=O)N=C1N1CCOCC1

Computed Properties

• Exact Mass: 385.07324176g/mol
• Monoisotopic Mass: 385.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 574.7±60.0 °C(Predicted)
• pka: -2.60±0.20(Predicted)

Additional information on (5E)-2-(morpholin-4-yl)-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one

Research Brief on (5E)-2-(morpholin-4-yl)-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one (CAS: 374616-08-7)

The compound (5E)-2-(morpholin-4-yl)-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one (CAS: 374616-08-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, as reported in recent literature.

Recent studies have focused on the synthesis and optimization of this compound, highlighting its role as a potent inhibitor of specific kinase pathways. The structural uniqueness of the molecule, featuring a morpholine ring and a nitro-substituted furan moiety, contributes to its selective binding affinity. Computational docking studies have further elucidated its interaction with target proteins, suggesting a high degree of specificity.

In vitro and in vivo experiments have demonstrated promising results, particularly in the context of anti-inflammatory and anti-cancer activities. For instance, one study reported that the compound effectively suppressed tumor growth in xenograft models by modulating key signaling pathways such as PI3K/AKT and MAPK. These findings underscore its potential as a lead candidate for further drug development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of the compound, including its solubility and metabolic stability. Recent efforts have explored structural modifications to enhance its bioavailability while retaining its therapeutic efficacy. Collaborative research between academia and industry is expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, (5E)-2-(morpholin-4-yl)-5-{5-(2-nitrophenyl)furan-2-ylmethylidene}-4,5-dihydro-1,3-thiazol-4-one represents a promising scaffold for the development of novel therapeutics. Continued research is essential to fully exploit its potential and address existing limitations.